N-[(6-aminopyridin-2-yl)methyl]-6-(difluoromethyl)-2-methylsulfanylpyrimidin-4-amine

• IUPAC Name: N-[(6-aminopyridin-2-yl)methyl]-6-(difluoromethyl)-2-methylsulfanylpyrimidin-4-amine
• InChI: InChI=1S/C12H13F2N5S/c1-20-12-18-8(11(13)14)5-10(19-12)16-6-7-3-2-4-9(15)17-7/h2-5,11H,6H2,1H3,(H2,15,17)(H,16,18,19)
• InChI Key: XWOUVXLNTQLSAX-UHFFFAOYSA-N
• Canonical SMILES: CSC1=NC(=CC(=N1)NCC2=NC(=CC=C2)N)C(F)F
• Molecular Formula: C12H13F2N5S
• Molecular Weight: 297.33 g/mol

Description

N-[(6-aminopyridin-2-yl)methyl]-6-(difluoromethyl)-2-methylsulfanylpyrimidin-4-amine is a synthetic organic compound that belongs to the class of aminopyrimidines. This compound is characterized by its complex structure, which includes a pyrimidine ring substituted with an aminopyridinyl group, a difluoromethyl group, and a methylsulfanyl group. It has garnered interest in various fields of scientific research due to its potential biological activities and applications.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[(6-aminopyridin-2-yl)methyl]-6-(difluoromethyl)-2-methylsulfanylpyrimidin-4-amine typically involves multiple steps:

Formation of the Pyrimidine Core: The pyrimidine core can be synthesized through a condensation reaction between a suitable β-dicarbonyl compound and a guanidine derivative under acidic or basic conditions.

Introduction of the Difluoromethyl Group: The difluoromethyl group can be introduced via nucleophilic substitution reactions using difluoromethylating agents such as difluoromethyl iodide or bromide.

Attachment of the Aminopyridinyl Group: The aminopyridinyl group can be attached through a nucleophilic aromatic substitution reaction, where the pyrimidine core reacts with 6-aminopyridine in the presence of a suitable base.

Industrial Production Methods

Industrial production of this compound would likely involve optimization of the above synthetic routes to ensure high yield and purity. This could include the use of continuous flow reactors for better control over reaction conditions, as well as the implementation of purification techniques such as recrystallization and chromatography.

Chemical Reactions Analysis

Types of Reactions

Oxidation: The compound can undergo oxidation reactions, particularly at the methylsulfanyl group, leading to the formation of sulfoxides or sulfones.

Reduction: Reduction reactions can target the difluoromethyl group, potentially converting it to a monofluoromethyl or methyl group.

Substitution: The compound can participate in nucleophilic substitution reactions, especially at the pyrimidine ring, where the amino group can be replaced by other nucleophiles.

Common Reagents and Conditions

Oxidation: Reagents such as hydrogen peroxide or m-chloroperbenzoic acid (m-CPBA) under mild conditions.

Reduction: Reagents like lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) in anhydrous solvents.

Substitution: Bases like sodium hydride (NaH) or potassium tert-butoxide (KOtBu) in polar aprotic solvents.

Major Products

Oxidation: Sulfoxides and sulfones.

Reduction: Monofluoromethyl or methyl derivatives.

Substitution: Various substituted pyrimidines depending on the nucleophile used.

Scientific Research Applications

N-[(6-aminopyridin-2-yl)methyl]-6-(difluoromethyl)-2-methylsulfanylpyrimidin-4-amine has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential as an enzyme inhibitor or receptor modulator.

Medicine: Explored for its potential therapeutic effects, particularly in the treatment of diseases such as cancer and infectious diseases.

Industry: Utilized in the development of new materials with specific properties, such as polymers or coatings.

Mechanism of Action

The mechanism of action of N-[(6-aminopyridin-2-yl)methyl]-6-(difluoromethyl)-2-methylsulfanylpyrimidin-4-amine involves its interaction with specific molecular targets. These targets may include enzymes, receptors, or nucleic acids. The compound can inhibit enzyme activity by binding to the active site or allosteric sites, thereby blocking substrate access or altering enzyme conformation. In receptor modulation, it can act as an agonist or antagonist, influencing signal transduction pathways.

Comparison with Similar Compounds

Similar Compounds

2-Aminopyrimidine: A simpler analog without the difluoromethyl and methylsulfanyl groups.

6-Aminopyridin-2-ylmethyl derivatives: Compounds with similar aminopyridinyl substitution but different functional groups on the pyrimidine ring.

Uniqueness

N-[(6-aminopyridin-2-yl)methyl]-6-(difluoromethyl)-2-methylsulfanylpyrimidin-4-amine is unique due to the combination of its functional groups, which confer specific chemical reactivity and biological activity. The presence of the difluoromethyl group enhances its metabolic stability and lipophilicity, while the methylsulfanyl group can influence its binding affinity to biological targets.

This detailed overview provides a comprehensive understanding of N-[(6-aminopyridin-2-yl)methyl]-6-(difluoromethyl)-2-methylsulfanylpyrimidin-4-amine, covering its synthesis, reactions, applications, mechanism of action, and comparison with similar compounds